5-[[3-(2,2-Dimethylpropanoylamino)phenyl]sulfamoyl]-2-ethoxybenzoic acid

• IUPAC Name: 5-[[3-(2,2-dimethylpropanoylamino)phenyl]sulfamoyl]-2-ethoxybenzoic acid
• InChI: InChI=1S/C20H24N2O6S/c1-5-28-17-10-9-15(12-16(17)18(23)24)29(26,27)22-14-8-6-7-13(11-14)21-19(25)20(2,3)4/h6-12,22H,5H2,1-4H3,(H,21,25)(H,23,24)
• InChI Key: KCVMVMJOXDHZQM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)NC(=O)C(C)(C)C)C(=O)O
• Molecular Formula: C20H24N2O6S
• Molecular Weight: 420.5 g/mol

Description

5-[[3-(2,2-Dimethylpropanoylamino)phenyl]sulfamoyl]-2-ethoxybenzoic acid, also known as DPEBA, is a chemical compound that has been studied for its potential applications in scientific research. This compound is a sulfonamide derivative and belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs). DPEBA has been shown to have anti-inflammatory, analgesic, and antipyretic effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 5-[[3-(2,2-Dimethylpropanoylamino)phenyl]sulfamoyl]-2-ethoxybenzoic acid is not fully understood. However, it is believed to inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins. Prostaglandins are inflammatory mediators that are involved in the development of pain, fever, and inflammation.
Biochemical and Physiological Effects:
5-[[3-(2,2-Dimethylpropanoylamino)phenyl]sulfamoyl]-2-ethoxybenzoic acid has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. It has been shown to reduce the production of prostaglandins and other inflammatory mediators, leading to a reduction in inflammation, pain, and fever.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[[3-(2,2-Dimethylpropanoylamino)phenyl]sulfamoyl]-2-ethoxybenzoic acid in lab experiments is its well-established synthesis method, which allows for the production of large quantities of the compound. Additionally, 5-[[3-(2,2-Dimethylpropanoylamino)phenyl]sulfamoyl]-2-ethoxybenzoic acid has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models, making it a promising candidate for further research.
One limitation of using 5-[[3-(2,2-Dimethylpropanoylamino)phenyl]sulfamoyl]-2-ethoxybenzoic acid in lab experiments is its potential toxicity. While 5-[[3-(2,2-Dimethylpropanoylamino)phenyl]sulfamoyl]-2-ethoxybenzoic acid has been shown to be relatively safe in animal models, further studies are needed to determine its safety in humans.

Future Directions

There are several future directions for research on 5-[[3-(2,2-Dimethylpropanoylamino)phenyl]sulfamoyl]-2-ethoxybenzoic acid. One potential direction is the development of new analogs of 5-[[3-(2,2-Dimethylpropanoylamino)phenyl]sulfamoyl]-2-ethoxybenzoic acid with improved efficacy and safety profiles. Additionally, further studies are needed to determine the safety and efficacy of 5-[[3-(2,2-Dimethylpropanoylamino)phenyl]sulfamoyl]-2-ethoxybenzoic acid in humans, as well as its potential applications in the treatment of inflammatory diseases such as arthritis.
Conclusion:
In conclusion, 5-[[3-(2,2-Dimethylpropanoylamino)phenyl]sulfamoyl]-2-ethoxybenzoic acid, or 5-[[3-(2,2-Dimethylpropanoylamino)phenyl]sulfamoyl]-2-ethoxybenzoic acid, is a chemical compound that has been studied for its potential applications in scientific research. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects, making it a promising candidate for further research. While there are limitations to its use in lab experiments, 5-[[3-(2,2-Dimethylpropanoylamino)phenyl]sulfamoyl]-2-ethoxybenzoic acid has the potential to be a valuable tool in the development of new treatments for inflammatory diseases.

Synthesis Methods

The synthesis of 5-[[3-(2,2-Dimethylpropanoylamino)phenyl]sulfamoyl]-2-ethoxybenzoic acid involves the reaction of 5-(2-ethoxyphenyl)-1,3-dimethylpyrazole-4-carboxylic acid with thionyl chloride, followed by the reaction with 3-(2,2-dimethylpropanoylamino)aniline and then with sodium sulfite. The final product is obtained by the reaction of the intermediate with 4-aminobenzenesulfonic acid.

Scientific Research Applications

5-[[3-(2,2-Dimethylpropanoylamino)phenyl]sulfamoyl]-2-ethoxybenzoic acid has been studied for its potential applications in scientific research. It has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as arthritis. Additionally, 5-[[3-(2,2-Dimethylpropanoylamino)phenyl]sulfamoyl]-2-ethoxybenzoic acid has been shown to have analgesic and antipyretic effects, making it a potential candidate for the treatment of pain and fever.